Cas no 6670-13-9 (diphenyl-1,3-oxazole-2-thiol)

• Product name: diphenyl-1,3-oxazole-2-thiol
• CAS No: 6670-13-9
• MF: C₁₅H₁₁NOS
• MW: 253.3189
• MDL: MFCD00173660
• CID: 85744
• PubChem ID: 853676

diphenyl-1,3-oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4,5-Diphenyl-4-oxazoline-2-thione
• 4,5-Diphenyl-2-oxazolethiol
• 4,5-Diphenyl-2-mercaptooxazole
• 2-Mercapto-4,5-diphenyloxazole
• 4,5-Diphenyl-1,3-oxazole-2(3H)-thione
• 4,5-diphenyl-3H-1,3-oxazole-2-thione
• 4,5-Diphenyl-1,3-oxazole-2-thiol
• 4,5-Diphenyloxazole-2(3H)-thione
• 4,5-diphenyl-2,3-dihydro-1,3-oxazole-2-thione
• 4,5-diphenyloxazole-2-thiol
• diphenyl-1,3-oxazole-2-thiol
• NYQSTRUSYDZNHC-UHFFFAOYSA-N
• 4,5-Diphenyl-3H-oxazole-2-thione
• 2(3H)-Oxazolethione, 4,5-diphenyl-
• 4-Oxazoline-2-thione, 4,5-d
• BRD-K45446458-001-01-2
• 2(3H)-Oxazolethione,4,5-diphenyl-
• CCG-46801
• DTXSID90216850
• AS-52597
• NS00036059
• 6670-13-9
• HMS1531P04
• 4-Oxazoline-2-thione, 4,5-diphenyl-
• D2511
• 4,5-Diphenyl-1,3-oxazole-2(3H)-thione #
• EN300-20832
• AKOS003275008
• CS-0051108
• InChI=1/C15H11NOS/c18-15-16-13(11-7-3-1-4-8-11)14(17-15)12-9-5-2-6-10-12/h1-10H,(H,16,18
• Maybridge4_003854
• LCZC1239
• 4,5-Diphenyl-2-oxazolethiol, 98%
• FT-0617213
• AKOS001309882
• F1967-1005
• 4,5-diphenyl-4-oxazolin-2-thione
• Z104483424
• EINECS 229-707-4
• SR-01000636474-1
• SCHEMBL2744315
• 2-mercapto-4,5-diphenyl-oxazole
• SB40531
• MFCD00173660
• P15387
• DB-054954
• CHEBI:228551
• STK505552
• ALBB-008759
• STL199317

• MDL： MFCD00173660
• Inchi： 1S/C15H11NOS/c18-15-16-13(11-7-3-1-4-8-11)14(17-15)12-9-5-2-6-10-12/h1-10H,(H,16,18)
• InChI Key： NYQSTRUSYDZNHC-UHFFFAOYSA-N
• SMILES： S=C1N([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])O1

Computed Properties

• Exact Mass: 253.05600
• Monoisotopic Mass: 253.056135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.1949 (rough estimate)
• Melting Point: 254-257 °C(lit.)
• Boiling Point: 390.6°C at 760 mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.7500 (estimate)
• PSA: 61.02000
• LogP: 4.67120
• Sensitiveness: Air Sensitive

diphenyl-1,3-oxazole-2-thiol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22

diphenyl-1,3-oxazole-2-thiol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds